Cas no 40644-16-4 (4-bromo-1,3-dihydrobenzimidazol-2-one)

• Product Name: 4-bromo-1,3-dihydrobenzimidazol-2-one
• CAS No: 40644-16-4
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD17267704
• CID: 1112120
• PubChem ID: 66877497
• Update Time: 2025-04-23

4-bromo-1,3-dihydrobenzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1,3-dihydro-2H-Benzimidazol-2-one
• 4-Bromo-1,3-dihydro-benzoimidazol-2-one
• 4-bromo-1,3-dihydrobenzimidazol-2-one
• 40644-16-4
• AMY1923
• AKOS023784825
• Z1269197007
• 2h-benzimidazol-2-one,4-bromo-1,3-dihydro-
• AKOS024015681
• MRCJIYLGWGVZJQ-UHFFFAOYSA-N
• AT12815
• CS-0137011
• DS-18886
• C91054
• EN300-170338
• 4-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one
• SCHEMBL1016001
• 4-Bromo-1H-benzo[d]imidazol-2(3H)-one
• MFCD17267704
• DTXSID301272221
• 4-BROMO-1,3-DIHYDRO-2H-BENZO[D]IMIDAZOL-2-ONE
• 4-BROMO-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• XH0143

• MDL： MFCD17267704
• Inchi： 1S/C7H5BrN2O/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H2,9,10,11)
• InChI Key： MRCJIYLGWGVZJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(N2)=O

Computed Properties

• Exact Mass: 211.95853g/mol
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-bromo-1,3-dihydrobenzimidazol-2-one

4-Bromo-1,3-dihydro-2H-Benzimidazol-2-one (CAS No. 40644-16-4): A Versatile Heterocyclic Compound with Emerging Applications

4-Bromo-1,3-dihydro-2H-Benzimidazol-2-one (CAS No. 40644-16-4) is a brominated derivative of benzimidazole, a privileged scaffold in medicinal chemistry and material science. This heterocyclic compound, with its molecular formula C₇H₅BrN₂O and molecular weight of 213.03 g/mol, has gained significant attention in recent years due to its unique chemical properties and diverse applications in pharmaceutical research, organic synthesis, and specialty chemicals.

The benzimidazole core structure of this compound contributes to its remarkable stability and reactivity, making it an attractive building block for drug discovery. Researchers are particularly interested in how the bromo-substitution at the 4-position influences the electronic properties and biological activity of this molecule. Current trends in drug development show increasing searches for "halogenated benzimidazole derivatives" and "4-position modified heterocycles," reflecting the growing importance of compounds like 4-bromo-1,3-dihydro-2H-benzimidazol-2-one.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for constructing more complex molecular architectures. Its reactive bromo group allows for various cross-coupling reactions, while the NH group in the benzimidazolone moiety enables hydrogen bonding interactions. These features make it particularly useful in the development of "small molecule pharmaceuticals" and "functional materials," two areas receiving considerable attention in scientific literature and patent applications.

The physical properties of 4-bromo-1,3-dihydro-2H-benzimidazol-2-one include a melting point typically ranging between 240-245°C, with moderate solubility in polar organic solvents like DMSO and DMF. These characteristics are frequently queried in chemical databases, with common search terms including "solubility of brominated benzimidazolones" and "thermal stability of 4-bromo benzimidazole derivatives." The compound's stability under various conditions makes it suitable for diverse synthetic applications.

In pharmaceutical research, this compound has shown promise as a precursor for developing kinase inhibitors and GPCR modulators, addressing current demands for targeted therapies. The benzimidazole scaffold is known to interact with various biological targets, and the bromo substituent provides an excellent handle for further structural modifications. Recent publications highlight its potential in addressing challenges related to "drug-resistant pathogens" and "neurodegenerative diseases," topics that dominate current biomedical research discussions.

Material scientists have explored applications of 4-bromo-1,3-dihydro-2H-benzimidazol-2-one in developing organic semiconductors and coordination polymers. The compound's ability to form stable complexes with transition metals has led to investigations into its use in "molecular electronics" and "catalytic systems." These applications align with the growing interest in sustainable chemistry and green technologies, as evidenced by increasing searches for "eco-friendly heterocyclic compounds."

Quality control and analytical characterization of 4-bromo-1,3-dihydro-2H-benzimidazol-2-one typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, with many users searching for "analytical methods for benzimidazolone derivatives" and "spectroscopic data of brominated heterocycles." Proper characterization ensures reliable results in both biological and materials science applications.

The commercial availability of 4-bromo-1,3-dihydro-2H-benzimidazol-2-one has increased in recent years, with suppliers offering various quantities for research purposes. Market trends indicate growing demand for "custom synthesis of benzimidazole derivatives" and "bulk quantities of specialty heterocycles." The compound's CAS number (40644-16-4) serves as a unique identifier in chemical procurement databases, facilitating efficient sourcing for researchers worldwide.

Safety considerations for handling 4-bromo-1,3-dihydro-2H-benzimidazol-2-one include standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper personal protective equipment is recommended during manipulation. These safety aspects are frequently addressed in queries about "handling brominated aromatic compounds" and "storage conditions for benzimidazolones," reflecting the research community's emphasis on laboratory safety practices.

Future research directions for this compound may explore its potential in bioconjugation chemistry and supramolecular assemblies. The growing field of "click chemistry" and "bioorthogonal reactions" presents new opportunities for utilizing 4-bromo-1,3-dihydro-2H-benzimidazol-2-one in biological labeling and probe development. These emerging applications correspond to current scientific trends toward interdisciplinary research and technological innovation.

In summary, 4-bromo-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 40644-16-4) represents a versatile chemical building block with wide-ranging applications in modern chemistry. Its unique structural features and reactivity profile continue to inspire research across multiple disciplines, from medicinal chemistry to materials science. As scientific inquiry evolves, this compound remains relevant to current challenges in drug discovery, sustainable chemistry, and advanced material development.